Cas no 172367-38-3 (1-Hexanamine, N-[(4-nitrophenyl)methylene]-)

• Product name: 1-Hexanamine, N-[(4-nitrophenyl)methylene]-
• CAS No: 172367-38-3
• MF: C₁₃H₁₈N₂O₂
• MW: 234.294223308563
• CID: 1354811

1-Hexanamine, N-[(4-nitrophenyl)methylene]- Chemical and Physical Properties

Names and Identifiers

• 1-Hexanamine, N-[(4-nitrophenyl)methylene]-
• N-(4-nitrobenzylidene)hexan-1-amine

• Inchi： 1S/C13H18N2O2/c1-2-3-4-5-10-14-11-12-6-8-13(9-7-12)15(16)17/h6-9,11H,2-5,10H2,1H3
• InChI Key： SPNGEVLLYKHEEH-UHFFFAOYSA-N
• SMILES： C(N=CC1=CC=C([N+]([O-])=O)C=C1)CCCCC

Computed Properties

• Exact Mass: 234.13694

Experimental Properties

• Density: 1.05±0.1 g/cm3(Predicted)
• Boiling Point: 354.5±25.0 °C(Predicted)
• PSA: 55.5
• pka: 3.78±0.50(Predicted)